Cas no 2490432-14-7 (N-{4-(aminomethyl)-2-fluorophenylmethyl}-1-(oxan-2-yl)cyclobutane-1-carboxamide hydrochloride)

• Product Name: N-{4-(aminomethyl)-2-fluorophenylmethyl}-1-(oxan-2-yl)cyclobutane-1-carboxamide hydrochloride
• CAS No: 2490432-14-7
• MF: C₁₈H₂₆ClFN₂O₂
• MW: 356.862647533417
• MDL: MFCD32852382
• CID: 5679724
• PubChem ID: 165767171
• Update Time: 2025-10-28

N-{4-(aminomethyl)-2-fluorophenylmethyl}-1-(oxan-2-yl)cyclobutane-1-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{[4-(aminomethyl)-2-fluorophenyl]methyl}-1-(oxan-2-yl)cyclobutane-1-carboxamide hydrochloride
• EN300-26675999
• 2490432-14-7
• N-{4-(aminomethyl)-2-fluorophenylmethyl}-1-(oxan-2-yl)cyclobutane-1-carboxamide hydrochloride

• MDL： MFCD32852382
• Inchi： 1S/C18H25FN2O2.ClH/c19-15-10-13(11-20)5-6-14(15)12-21-17(22)18(7-3-8-18)16-4-1-2-9-23-16;/h5-6,10,16H,1-4,7-9,11-12,20H2,(H,21,22);1H
• InChI Key： JTWBDXCCRHPBOR-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(CN)C=CC=1CNC(C1(C2CCCCO2)CCC1)=O

Computed Properties

• Exact Mass: 356.1666839g/mol
• Monoisotopic Mass: 356.1666839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on N-{4-(aminomethyl)-2-fluorophenylmethyl}-1-(oxan-2-yl)cyclobutane-1-carboxamide hydrochloride

Introduction to N-{4-(aminomethyl)-2-fluorophenylmethyl}-1-(oxan-2-yl)cyclobutane-1-carboxamide hydrochloride (CAS No. 2490432-14-7)

N-{4-(aminomethyl-2-fluorophenylmethyl)-1-(oxan-2-ylcyclobutane-1-carboxamide hydrochloride) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2490432-14-7, represents a novel molecular entity with a unique structural framework that combines several pharmacophoric elements. The presence of both aminomethyl and fluorophenylmethyl substituents, coupled with a cyclobutane ring linked to an oxane moiety, suggests potential biological activities that are of great interest to researchers.

The chemical structure of N-{4-(aminomethyl)-2-fluorophenylmethyl}-1-(oxan-2-yl)cyclobutane-1-carboxamide hydrochloride exhibits a high degree of complexity, which is reflected in its intricate stereochemistry. The cyclobutane ring, a common feature in many biologically active molecules, provides rigidity to the structure, while the oxane group introduces flexibility. This balance between rigidity and flexibility is often crucial for achieving optimal binding affinity to biological targets. The aminomethyl group serves as a potential site for hydrogen bonding interactions, which are critical for drug-receptor interactions, while the fluorophenylmethyl moiety may contribute to lipophilicity and metabolic stability.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The structural features of N-{4-(aminomethyl)-2-fluorophenylmethyl}-1-(oxan-2-yl)cyclobutane-1-carboxamide hydrochloride make it a promising candidate for further investigation in these fields. Specifically, the combination of an amine group and a fluorinated aromatic ring has been shown to enhance binding interactions with protein targets, leading to potent and selective inhibition.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The cyclobutane ring and oxane group provide a unique three-dimensional profile that can be optimized for better pharmacokinetic properties. Additionally, the presence of multiple functional groups allows for derivatization and structural modifications, enabling researchers to fine-tune the compound's biological activity. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact potency and selectivity.

The synthesis of N-{4-(aminomethyl)-2-fluorophenylmethyl}-1-(oxan-2-yl)cyclobutane-1-carboxamide hydrochloride presents several challenges due to its complex architecture. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been instrumental in achieving the desired stereochemical purity. These methods not only facilitate the construction of complex frameworks but also allow for the introduction of specific functional groups at predetermined positions.

Evaluation of the pharmacological properties of N-{4-(aminomethyl)-2-fluorophenylmethyl}-1-(oxan-2-yl)cyclobutane-1-carboxamide hydrochloride has revealed intriguing insights into its potential therapeutic applications. Preclinical studies have demonstrated that this compound exhibits inhibitory activity against several enzymes and receptors implicated in disease pathways. For instance, its ability to modulate the activity of kinases and phosphodiesterases suggests potential utility in treating cancers and inflammatory disorders. Furthermore, its interaction with ion channels may open up possibilities for applications in neurology.

The pharmacokinetic profile of this compound is another area of interest. Initial studies indicate that N-{4-(aminomethyl)-2-fluorophenylmethyl}-1-(oxan-2-yl)cyclobutane-1-carboxamide hydrochloride exhibits favorable solubility and metabolic stability, which are critical factors for drug efficacy and safety. Additionally, its bioavailability appears promising, suggesting that it could be developed into a viable therapeutic agent. These properties make it an attractive candidate for further development compared to other compounds with similar structures.

In conclusion, N-{4-(aminomethyl)-2-fluorophenylmethyl}-1-(oxan-2-yl)cyclobutane-1-carboxamide hydrochloride (CAS No. 2490432-14-7) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemical features positions it as a valuable scaffold for drug discovery efforts targeting various diseases. As research continues to uncover new therapeutic applications for this molecule, it is likely that N-{4-(aminomethyl)-2-fluorophenylmethyl}-1-(oxan-2-yl)cyclobutane-1-carboxamide hydrochloride will play an important role in the development of next-generation therapeutics.